Cas no 1016263-69-6 (8-Ethylsulfonyl-8-azabicyclo[3.2.1]octan-3-one)

• Product Name: 8-Ethylsulfonyl-8-azabicyclo[3.2.1]octan-3-one
• CAS No: 1016263-69-6
• MF: C₉H₁₅NO₃S
• MW: 217.285301446915
• CID: 5272781
• Update Time: 2025-05-23

8-Ethylsulfonyl-8-azabicyclo[3.2.1]octan-3-one Chemical and Physical Properties

Names and Identifiers

• 8-(ethanesulfonyl)-8-azabicyclo[3.2.1]octan-3-one
• 8-Ethylsulfonyl-8-azabicyclo[3.2.1]octan-3-one

• Inchi： 1S/C9H15NO3S/c1-2-14(12,13)10-7-3-4-8(10)6-9(11)5-7/h7-8H,2-6H2,1H3
• InChI Key： UGFXXAWAKCBTMH-UHFFFAOYSA-N
• SMILES： S(CC)(N1C2CC(CC1CC2)=O)(=O)=O

Computed Properties

• Exact Mass: 217.077
• Monoisotopic Mass: 217.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 62.8

Additional information on 8-Ethylsulfonyl-8-azabicyclo[3.2.1]octan-3-one

8-Ethylsulfonyl-8-azabicyclo[3.2.1]octan-3-one: A Comprehensive Overview

8-Ethylsulfonyl-8-azabicyclo[3.2.1]octan-3-one, also known by its CAS number 1016263-69-6, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of bicyclic structures, which are known for their unique stability and versatility in chemical reactions. The molecule's structure is characterized by an azabicyclo[3.2.1]octane framework, which provides a rigid and compact geometry, making it an ideal candidate for drug design and material science applications.

The synthesis of 8-Ethylsulfonyl-8-azabicyclo[3.2.1]octan-3-one involves a series of intricate chemical reactions, including ring-forming processes and functional group transformations. Recent advancements in synthetic methodologies have enabled researchers to optimize the production of this compound, ensuring higher yields and better purity levels. The ethylsulfonyl group attached to the bicyclic structure plays a crucial role in modulating the compound's physicochemical properties, such as solubility and reactivity.

One of the most promising applications of 8-Ethylsulfonyl-8-azabicyclo[3.2.1]octan-3-one lies in its potential as a precursor for drug development. The compound's rigid bicyclic framework is particularly appealing for designing molecules with high bioavailability and target specificity. Recent studies have demonstrated its ability to act as a scaffold for constructing bioactive agents, including kinase inhibitors and protease inhibitors, which are critical in treating various diseases such as cancer and neurodegenerative disorders.

In addition to its pharmaceutical applications, 8-Ethylsulfonyl-8-azabicyclo[3.2.1]octan-3-one has shown potential in materials science due to its unique mechanical properties. Researchers have explored its use in developing advanced polymers and composites with enhanced thermal stability and mechanical strength. The compound's ability to form stable covalent bonds makes it an attractive candidate for applications in high-performance materials.

The latest research on CAS No 1016263-69-6 has also highlighted its role in catalytic processes. By incorporating this compound into catalytic systems, scientists have achieved improved reaction efficiencies and selectivities in various organic transformations. This has opened new avenues for its use in green chemistry and sustainable chemical manufacturing.

In conclusion, 8-Ethylsulfonyl-8-azabicyclo[3.2.1]octan-3-one, with its CAS number 1016263-69-6, represents a versatile and innovative compound with wide-ranging applications across multiple disciplines. Its unique structural features, combined with recent advancements in synthesis and application techniques, position it as a key player in future scientific developments.